Cas no 862814-63-9 (2-(1,2-dimethyl-1H-indol-3-yl)-N-2-(morpholin-4-yl)ethyl-2-oxoacetamide)

• Product Name: 2-(1,2-dimethyl-1H-indol-3-yl)-N-2-(morpholin-4-yl)ethyl-2-oxoacetamide
• CAS No: 862814-63-9
• MF: C₁₈H₂₃N₃O₃
• MW: 329.39352440834
• CID: 6032774
• PubChem ID: 7087250
• Update Time: 2025-05-20

2-(1,2-dimethyl-1H-indol-3-yl)-N-2-(morpholin-4-yl)ethyl-2-oxoacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-dimethyl-1H-indol-3-yl)-N-2-(morpholin-4-yl)ethyl-2-oxoacetamide
• 1H-Indole-3-acetamide, 1,2-dimethyl-N-[2-(4-morpholinyl)ethyl]-α-oxo-
• AKOS024594966
• F0675-0545
• 2-(1,2-dimethylindol-3-yl)-N-(2-morpholin-4-ylethyl)-2-oxoacetamide
• 2-(1,2-dimethyl-1H-indol-3-yl)-N-(2-morpholinoethyl)-2-oxoacetamide
• 862814-63-9
• 2-(1,2-dimethyl-1H-indol-3-yl)-N-[2-(morpholin-4-yl)ethyl]-2-oxoacetamide

• Inchi： 1S/C18H23N3O3/c1-13-16(14-5-3-4-6-15(14)20(13)2)17(22)18(23)19-7-8-21-9-11-24-12-10-21/h3-6H,7-12H2,1-2H3,(H,19,23)
• InChI Key： CGFXQEIYTXEERO-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(C(=O)C(NCCN2CCOCC2)=O)=C1C

Computed Properties

• Exact Mass: 329.17394160g/mol
• Monoisotopic Mass: 329.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• pka: 11.78±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(1,2-dimethyl-1H-indol-3-yl)-N-2-(morpholin-4-yl)ethyl-2-oxoacetamide

Compound CAS No 862814-63-9: 2-(1,2-Dimethyl-1H-indol-3-yl)-N-[2-(morpholin-4-yl)ethyl]-2-oxoacetamide

The compound with CAS No 862814-63-9, known as 2-(1,2-dimethyl-1H-indol-3-yl)-N-[2-(morpholin-4-yl)ethyl]-2-oxoacetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities, which have been explored in recent studies.

Structure and Properties: The molecule consists of a 1,2-dimethylindole moiety fused with a morpholine group via an ethyl chain, creating a complex yet balanced structure. The indole ring, a heterocyclic aromatic system, is a common feature in many bioactive compounds, contributing to its potential pharmacological effects. The morpholine group adds stability and enhances the molecule's solubility and bioavailability, making it an attractive candidate for drug development.

Synthesis and Optimization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using multi-component reactions and catalytic processes. Researchers have focused on optimizing the reaction conditions to improve yield and purity, ensuring scalability for potential large-scale production.

Biological Activity: Studies have demonstrated that CAS No 862814-63-9 exhibits potent inhibitory activity against various enzymes involved in inflammatory pathways, making it a promising lead compound for anti-inflammatory drug development. Additionally, its ability to modulate cellular signaling pathways has opened avenues for its application in oncology and neurodegenerative diseases.

Structural Activity Relationship (SAR): Extensive SAR studies have revealed that the substitution pattern on the indole ring significantly influences the compound's bioactivity. The presence of methyl groups at positions 1 and 2 enhances the molecule's stability and receptor binding affinity, while the morpholine group contributes to its pharmacokinetic profile.

Future Directions: Ongoing research is focused on further elucidating the mechanism of action of CAS No 862814-63-9 and exploring its therapeutic potential in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression toward clinical trials.

In conclusion, CAS No 862814-63-9 represents a cutting-edge advancement in medicinal chemistry, with its unique structure and promising biological properties positioning it as a key player in the development of novel therapeutic agents.